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Compound of Interest

Compound Name: Propoxur-d3

Cat. No.: B1435957 Get Quote

The proper disposal of Propoxur-d3, a deuterated analog of the carbamate insecticide

Propoxur, is critical for ensuring laboratory safety and environmental protection. As a substance

classified with significant health hazards, including acute toxicity and potential carcinogenic

effects, adherence to strict disposal protocols is mandatory.[1][2] This guide provides essential,

step-by-step instructions for researchers, scientists, and drug development professionals to

manage and dispose of Propoxur-d3 waste in a safe, compliant, and responsible manner.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Propoxur-d3 with the

utmost care in a controlled laboratory environment.

Personal Protective Equipment (PPE): All personnel handling Propoxur-d3 must wear

appropriate PPE to prevent exposure. This includes:

Gloves: Impervious chemical-resistant gloves.

Eye Protection: Safety spectacles or goggles.[3]

Lab Coat: A standard laboratory coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is

essential.[4] For operations that may generate dust, a respirator is required.[5]
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Spill Management: In the event of a spill, immediate action is necessary to contain the material

and prevent exposure.

Evacuate all non-essential personnel from the immediate area.[1][6]

Wearing full PPE, carefully collect the powdered material. If appropriate, moisten the

substance first to prevent dust from becoming airborne.[1][3]

Place the spilled material into a sealable, clearly labeled container for hazardous waste.[1][6]

Thoroughly decontaminate the spill area and wash after cleanup is complete.[6]

The collected spill waste must be disposed of as hazardous waste.[6]

Step-by-Step Disposal Protocol
The disposal of Propoxur-d3 is regulated by federal and local authorities, including the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[7][8][9] It must be managed as hazardous waste and must not be disposed of in

standard trash or poured down the drain.[7][10][11]

Step 1: Waste Collection and Segregation

Collect all Propoxur-d3 waste, including pure substance, contaminated lab materials (e.g.,

gloves, wipes, pipette tips), and solutions.

Segregate Propoxur-d3 waste from other chemical waste streams to avoid dangerous

reactions. Propoxur is incompatible with strong oxidizing agents and strong bases.[4][6]

Step 2: Containerization

Use only approved hazardous waste containers that are chemically compatible and can be

tightly sealed. Plastic containers are often preferred over glass when compatibility is not an

issue.[7]

Ensure the container is in good condition, with no leaks or exterior contamination.

Step 3: Labeling
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Properly label the waste container immediately upon the first addition of waste. The label,

often a specific "Hazardous Waste" tag provided by your institution's Environmental Health

and Safety (EHS) department, must include:[7]

The words "Hazardous Waste".[7]

Full chemical name: "Propoxur-d3" (no abbreviations or formulas).[7]

For mixtures, list all chemical components and their approximate percentages.[7]

Accumulation start date (the date the first waste was placed in the container).[7]

The specific hazard characteristics (e.g., Toxic).[7]

Principal Investigator's name, lab location, and contact information.[7]

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated, secure satellite

accumulation area within the laboratory.

The storage area should be well-ventilated and away from drains or sources of ignition.[4]

Keep the container locked up or in an area only accessible to authorized personnel.[12]

Step 5: Arrange for Disposal

Contact your institution’s EHS office or the designated hazardous waste management

provider to schedule a pickup.[7]

Complete any required waste information forms or manifests as instructed by your EHS

department.[7]

Do not attempt to transport the hazardous waste yourself. Only trained and licensed

professionals are permitted to transport hazardous materials.[13]

Quantitative Hazard and Safety Data
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The following table summarizes key quantitative data for Propoxur, which should be considered

analogous for Propoxur-d3 in the context of safety and disposal.

Parameter Value Reference

Acute Toxicity (Oral, Rat) LD50: 41 mg/kg [2]

Acute Toxicity (Dermal)
Toxic in contact with skin

(Category 3)
[2]

Acute Toxicity (Inhalation) Toxic if inhaled (Category 3) [2]

Workplace Exposure Limit

(NIOSH REL)
TWA 0.5 mg/m³ [14]

UN Hazard Class 6.1 (Poison) [3][6]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects
[2][3]

Melting Point 86 to 92 °C (187 to 197 °F) [1][14]

Flash Point > 149 °C (300 °F) [14]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of Propoxur-d3
waste from the point of generation to final removal.
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Laboratory Procedures

EHS Coordination

Final Disposal

Step 1: Identify & Segregate
Propoxur-d3 Waste

Step 2: Select & Prepare
Approved Waste Container

Step 3: Label Container
with 'Hazardous Waste' Tag

Step 4: Store Securely
in Satellite Accumulation Area

Step 5: Complete & Submit
Waste Pickup Request Form

Initiate Disposal Request

Step 6: EHS Schedules
Waste Pickup

Step 7: Licensed Transporter
Collects Waste

Pickup Authorization

Step 8: Transport to Approved
Waste Disposal Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Propoxur-d3 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1435957?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Propoxur
https://cdn.caymanchem.com/cdn/msds/25628m.pdf
https://www.inchem.org/documents/icsc/icsc/eics0191.htm
https://www.chemicalbook.com/msds/propoxur.pdf
https://datasheets.scbt.com/sc-258043.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1604.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.rila.org/retail-compliance-center/regulations/hazardous-waste-regulations
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://static.cymitquimica.com/products/04/pdf/sds-C11731000.pdf
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://en.wikipedia.org/wiki/Propoxur
https://www.benchchem.com/product/b1435957#propoxur-d3-proper-disposal-procedures
https://www.benchchem.com/product/b1435957#propoxur-d3-proper-disposal-procedures
https://www.benchchem.com/product/b1435957#propoxur-d3-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1435957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

